7-(3,4-diethoxyphenyl)-3-(4-methylbenzyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 7-(3,4-diethoxyphenyl)-3-[(4-methylphenyl)methyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C24H24N2O3S/c1-4-28-20-11-10-18(12-21(20)29-5-2)19-14-30-23-22(19)25-15-26(24(23)27)13-17-8-6-16(3)7-9-17/h6-12,14-15H,4-5,13H2,1-3H3
• InChI Key: NTDNNDBGKUCSSO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC4=CC=C(C=C4)C)OCC
• Molecular Formula: C24H24N2O3S
• Molecular Weight: 420.5 g/mol

Description

7-(3,4-diethoxyphenyl)-3-(4-methylbenzyl)thieno[3,2-d]pyrimidin-4(3H)-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been found to exhibit promising pharmacological properties, making it an attractive candidate for drug development.

Scientific Research Applications

Synthesis and Antitumor Activity

• Researchers synthesized a series of thieno[3,2-d]pyrimidine derivatives, demonstrating potent anticancer activity against human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma (Hafez & El-Gazzar, 2017) Synthesis and evaluation of antitumor activity of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives.

Novel Fused Thiazolo and Pyrimidinone Derivatives

• Novel fused thiazolo[3,2-a]pyrimidinone and pyrimido[2,1-b][1,3]thiazinone derivatives were synthesized and displayed promising cytotoxic activity against breast and hepatocellular carcinoma cell lines (Abbas et al., 2015) Synthesis and Characterisation of Some Novel Fused Thiazolo[3,2-A] Pyrimidinones and Pyrimido[2,1-B][1,3]Thiazinones.

Antimicrobial and Anti-Inflammatory Agents

• Certain thienopyrimidine derivatives were synthesized and tested as antimicrobial and anti-inflammatory agents, showing remarkable activity against fungi, bacteria, and inflammation (Tolba et al., 2018) Synthesis, reactions, and biological study of some new thienopyrimidine derivatives as antimicrobial and anti‐inflammatory agents.

Antimicrobial Activity of Pyridothienopyrimidinone Derivatives

• A series of 3-substituted-7-(2-chloro-6-ethoxypyridin-4-yl)-9-(2,4-dichlorophenyl)-2-methylpyrido[3′,2′:4,5]thieno[3,2-d]pyrimidin-4(3H)-one derivatives were synthesized and evaluated for their antimicrobial activities (Fayed et al., 2014) Synthesis and antimicrobial activity of some new substituted pyrido[3′,2′:4,5]thieno[3,2-d]-pyrimidinone derivatives.

Biological Evaluation of Thienopyrimidinone Derivatives

• Thienopyrimidinone derivatives have been synthesized and evaluated for various biological activities, including as dual inhibitors of CLK1 and DYRK1A kinases (Loidreau et al., 2013) Synthesis and biological evaluation of N-aryl-7-methoxybenzo[b]furo[3,2-d]pyrimidin-4-amines and their N-arylbenzo[b]thieno[3,2-d]pyrimidin-4-amine analogues as dual inhibitors of CLK1 and DYRK1A kinases.

Fluorescence Properties and Computational Analysis

• New fluorescent compounds based on thieno[3,2-d]pyrimidine were synthesized and their fluorescence properties were studied, highlighting their potential in various applications (Yokota et al., 2012) Synthesis, solid-state fluorescence properties, and computational analysis of novel 2-aminobenzo[4,5]thieno[3,2-d]pyrimidine 5,5-dioxides.

Discovery of ROCK Inhibitors

• Thieno[2,3-d]pyrimidin-4(3H)-one derivatives have been identified as new inhibitors of ROCK I and ROCK II, which are important for drug discovery in treating diseases related to ROCK activity (Miao et al., 2020) Discovery of thieno[2,3-d]pyrimidin-4(3H)-one derivatives as a new class of ROCK inhibitors.